![molecular formula C30H18N2O2S B4618008 N-[4-(9H-fluoren-2-yl)-1,3-thiazol-2-yl]-9-oxo-9H-fluorene-1-carboxamide](/img/structure/B4618008.png)
N-[4-(9H-fluoren-2-yl)-1,3-thiazol-2-yl]-9-oxo-9H-fluorene-1-carboxamide
Overview
Description
N-[4-(9H-fluoren-2-yl)-1,3-thiazol-2-yl]-9-oxo-9H-fluorene-1-carboxamide is a useful research compound. Its molecular formula is C30H18N2O2S and its molecular weight is 470.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 470.10889899 g/mol and the complexity rating of the compound is 833. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Apoptosis Induction in Cancer Cells
The compound has been identified as a novel inducer of apoptosis, demonstrating activity in cell-based high-throughput screening assays. For instance, a series of N-aryl-9-oxo-9H-fluorene-1-carboxamides were discovered to induce apoptosis with sub-micromolar potencies, affecting the growth inhibition and caspase activation in various cancer cell lines such as T47D human breast cancer, HCT116 human colon cancer, and SNU398 hepatocellular carcinoma cells. Modifications to the carboxamide group led to the identification of compounds with increased aqueous solubility while retaining broad activity in caspase activation and cell growth inhibition assays (Kemnitzer et al., 2009).
Synthesis and Characterization of Polyamides
The compound has also been used in the synthesis of new diphenylfluorene-based aromatic polyamides derived from fluorene derivatives. These polyamides exhibit desirable properties such as solubility in organic solvents, ability to form transparent, flexible films, and high thermal stability, making them potentially useful in a variety of industrial and technological applications (Hsiao et al., 1999).
Fluorescence and Optical Applications
Research into carbon dots with high fluorescence quantum yield has indicated that organic fluorophores, including derivatives of the compound , are the main ingredients and fluorescence origins of N,S-CDs. This insight has implications for understanding the fluorescence origins of carbon dots with high fluorescence quantum yields and expanding their applications (Shi et al., 2016).
Novel Fluorescence Sensors
The compound's derivatives have been explored as building blocks in the synthesis of efficient color-tunable 4-hydroxythiazole-based fluorophores. These synthesized compounds display fluorescence in a wide range of wavelengths with high quantum yields, suggesting potential applications in developing fluorescence sensors and other optoelectronic devices (Witalewska et al., 2019).
Antimicrobial and Anticancer Agents
Further studies have synthesized and evaluated thiazolidinone and azetidinone derivatives based on fluorene moieties for their antimicrobial activity against multidrug-resistant strains and examined their cytotoxic activity against various cancer cell lines. This research demonstrates the potential of fluorene-based compounds as novel bioactive agents in medical applications (Hussein et al., 2020).
Properties
IUPAC Name |
N-[4-(9H-fluoren-2-yl)-1,3-thiazol-2-yl]-9-oxofluorene-1-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H18N2O2S/c33-28-24-9-4-3-8-22(24)23-10-5-11-25(27(23)28)29(34)32-30-31-26(16-35-30)18-12-13-21-19(15-18)14-17-6-1-2-7-20(17)21/h1-13,15-16H,14H2,(H,31,32,34) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTSACQIDJOUUKX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C3=C1C=C(C=C3)C4=CSC(=N4)NC(=O)C5=CC=CC6=C5C(=O)C7=CC=CC=C67 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H18N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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